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Compound of Interest

Compound Name: 4-lodopyrimidine

Cat. No.: B154834

An In-depth Technical Guide to 4-lodopyrimidine

This guide provides comprehensive technical information on 4-lodopyrimidine, including its
chemical properties, supplier details, and insights into its applications in research. The content
is tailored for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties

4-lodopyrimidine is a halogenated derivative of pyrimidine. Its chemical and physical
properties are summarized in the table below.

Property Value

CAS Number 31462-57-4

Molecular Formula CaHslIN2

Molecular Weight 205.98 g/mol

Appearance White to light yellow crystalline solid
Synonyms Pyrimidine, 4-iodo-
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4-lodopyrimidine is available from various chemical suppliers. The following table lists some
of the suppliers and their respective product numbers.

Supplier Product Number | Reference
Santa Cruz Biotechnology sc-273393

CymitQuimica IN-DAOOCLO2, TR-1719505
AChemBlock V155664 (for 2-fluoro-4-iodopyrimidine)
ChemicalBook CB7185031

Note: Availability and product details are subject to change. Please refer to the suppliers’
websites for the most current information.

Experimental Protocols
Synthesis of 5-lodo Pyrimidine Derivatives via
Mechanical Grinding

This section details a solvent-free method for the iodination of pyrimidine derivatives.

Materials:

Uracil or Cytosine (4.4 mmol)

lodine (solid, 1.12 mmol)

Nitrate salts (e.g., ANOs, NaNOs) (9 mmol)

Acetonitrile (2-4 drops)

Mortar and pestle

Procedure:

o Combine the pyrimidine derivative (uracil or cytosine), solid iodine, and the selected nitrate
salt in a mortar.
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Add 2-4 drops of acetonitrile to the mixture.

Grind the mixture using a pestle for 20-30 minutes. The reaction is exothermic and will
produce a violet-colored, tacky solid.

Monitor the reaction completion through appropriate analytical methods (e.g., TLC).

Upon completion, the product can be isolated and purified using standard laboratory
techniques.
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 To cite this document: BenchChem. [4-lodopyrimidine CAS number and supplier
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154834#4-iodopyrimidine-cas-number-and-supplier-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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